2-amino-N-methyl-N-(2,2,2-trifluoroethoxy)acetamide hydrochloride

• IUPAC Name: 2-amino-N-methyl-N-(2,2,2-trifluoroethoxy)acetamide;hydrochloride
• InChI: InChI=1S/C5H9F3N2O2.ClH/c1-10(4(11)2-9)12-3-5(6,7)8;/h2-3,9H2,1H3;1H
• InChI Key: BSJYQKPBWQJFDR-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CN)OCC(F)(F)F.Cl
• Molecular Formula: C5H10ClF3N2O2
• Molecular Weight: 222.59 g/mol

Description

“2-amino-N-methyl-N-(2,2,2-trifluoroethoxy)acetamide hydrochloride” is a reactant in the synthesis of isoxazoline indolizine amides.

Synthesis Analysis

The compound has been used in the synthesis of isoxazoline indolizine amides. A study revealed that a compound with methyl and fluoro substitutes has potential cytotoxic efficacy.

Molecular Structure Analysis

The molecular formula of the compound is C4H8ClF3N2O. The InChI code is 1S/C5H9F3N2O.ClH/c1-10(4(11)2-9)3-5(6,7)8;/h2-3,9H2,1H3;1H.

Chemical Reactions Analysis

The compound with methyl and fluoro substitutes has shown potential cytotoxic efficacy.

Physical And Chemical Properties Analysis

The compound is a crystalline powder with a yellow color. It has a predicted boiling point of 227.5±40.0 °C and a predicted density of 1.294±0.06 g/cm3. The compound should be stored in a dark place, in an inert atmosphere, at room temperature.

Scientific Research Applications

Organic Synthesis and Pharmaceutical Intermediate

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Veterinary Insecticide Synthesis

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Safety and Hazards

The compound is classified under GHS07. It has hazard statements H302, H315, H319, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using protective gloves/protective clothing/eye protection/face protection (P280), and others.

Future Directions

The compound is primarily used as a reactant in the synthesis of isoxazoline indolizine amides. It can be used as an organic synthesis intermediate and a pharmaceutical intermediate, mainly in laboratory research processes and chemical pharmaceutical production processes.

Mechanism of Action

Mode of Action

It is known that the compound interacts with its targets, leading to changes in cellular processes .

Biochemical Pathways

As a novel compound, its effects on various biochemical pathways are still under investigation .

Pharmacokinetics

The compound’s bioavailability, half-life, and other pharmacokinetic parameters are yet to be determined .

Result of Action

As a novel compound, its effects at the molecular and cellular level are still under investigation .